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Introduction
Metazachlor is a pre-emergence herbicide widely used for the control of annual grasses and

broad-leaved weeds in a variety of crops. Following its application, metazachlor degrades in

the environment to form several metabolites, including metazachlor ethanesulfonic acid (ESA).

This metabolite has garnered significant attention from the scientific and regulatory

communities due to its higher persistence and mobility in soil and water compared to the parent

compound.[1][2] The potential for metazachlor ESA to contaminate groundwater and surface

water, coupled with a lack of comprehensive toxicological data, necessitates a thorough

environmental risk assessment.[1]

This technical guide provides a comprehensive overview of the current scientific knowledge

regarding the environmental risk assessment of metazachlor ESA. It is designed to serve as a

resource for researchers, scientists, and professionals involved in environmental science,

ecotoxicology, and pesticide regulation. The guide summarizes available quantitative data,

outlines relevant experimental protocols, and visualizes key pathways and workflows to

facilitate a deeper understanding of the environmental behavior and potential risks associated

with this significant herbicide metabolite.
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The environmental fate of a pesticide metabolite is a critical component of its risk assessment,

determining its concentration and persistence in various environmental compartments.

Metazachlor ESA exhibits distinct environmental behavior compared to its parent compound,

metazachlor.

Degradation
Metazachlor is known to degrade in the soil, with a half-life that can vary depending on

environmental conditions such as soil type, temperature, and sunlight.[3] Studies have reported

metazachlor half-lives in soil ranging from a few days to several weeks.[3] One of the major

degradation pathways of metazachlor leads to the formation of metazachlor ESA and

metazachlor oxanilic acid (OA).[1]

Metazachlor ESA is significantly more persistent in the environment than metazachlor.[1] This

increased persistence raises concerns about its potential to accumulate in soil and water over

time.

Table 1: Environmental Fate Data for Metazachlor and Metazachlor ESA
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Parameter Metazachlor Metazachlor ESA Data Gaps

Soil Half-life (DT₅₀) 3 to 77 days[4]
Estimated at 60

days[4]

Specific DT₅₀ values

for metazachlor ESA

in various soil types

and conditions are

limited.

Soil Sorption

Coefficient (Koc)
53.8 - 220 L/kg[5] Data not available

A definitive Koc value

for metazachlor ESA

is a critical data gap

for accurately

modeling its leaching

potential.

Water Solubility 242 mg/L at 25°C[6]
Higher than

metazachlor[1][2]

Precise water

solubility data for

metazachlor ESA is

needed for more

accurate

environmental

modeling.

Hydrolysis Half-life Data not available Data not available

The role of hydrolysis

in the degradation of

metazachlor ESA is

not well characterized.

Photolysis Half-life Data not available Data not available

The potential for

photodegradation of

metazachlor ESA in

water and on soil

surfaces requires

investigation.

Mobility and Leaching
Due to its higher water solubility and lower sorption to soil particles compared to the parent

compound, metazachlor ESA has a high potential for leaching into groundwater.[1][2]
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Numerous monitoring studies have detected metazachlor ESA in groundwater and surface

water, often at higher concentrations and with greater frequency than metazachlor itself.[1][2][7]

This highlights the importance of considering metabolites in water quality monitoring programs.

Ecotoxicological Profile
The assessment of ecotoxicological effects on non-target organisms is a cornerstone of

environmental risk assessment. While a substantial body of data exists for the parent

compound, metazachlor, specific ecotoxicity data for metazachlor ESA is sparse. The risk

assessment often relies on data from the parent compound or related ESA metabolites, which

introduces uncertainty.

Aquatic Ecotoxicity
Metazachlor has been shown to be toxic to aquatic organisms, particularly algae and aquatic

plants.[8][9] The primary mode of action for metazachlor is the inhibition of very long-chain fatty

acid synthesis, which is crucial for cell division and growth in plants.[9]

Table 2: Aquatic Ecotoxicity Data for Metazachlor and its Metabolites
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Organism Endpoint Metazachlor
Metazachlor
OA

Metazachlor
ESA

Data Gaps

Fish (e.g.,

Rainbow

Trout, Bluegill

Sunfish)

96-hour LC₅₀
4.0 - 15.0

mg/L[8]

Data not

available

Data not

available

Acute and

chronic

toxicity data

for

metazachlor

ESA on

various fish

species are

urgently

needed.

Aquatic

Invertebrates

(e.g.,

Daphnia

magna)

48-hour EC₅₀ 22.3 mg/L[8]
Data not

available

Data not

available

Acute and

chronic

toxicity data

for

metazachlor

ESA on a

range of

aquatic

invertebrates

are lacking.

Algae (e.g.,

Pseudokirchn

eriella

subcapitata)

72-hour EC₅₀ 0.031 mg/L[8]
Data not

available

Data not

available

While algae

are sensitive

to

metazachlor,

specific data

for

metazachlor

ESA is a

significant

gap.

Aquatic

Plants (e.g.,

Lemna minor)

7-day EC₅₀ 2.9 µg/L[10] Data not

available

Data not

available

The effects of

metazachlor

ESA on
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aquatic

macrophytes

are unknown.

Terrestrial Ecotoxicity
The potential effects of metazachlor ESA on soil-dwelling organisms are also a key

consideration.

Table 3: Terrestrial Ecotoxicity Data for Metazachlor and Metazachlor ESA

Organism Endpoint Metazachlor
Metazachlor
ESA

Data Gaps

Earthworms

(e.g., Eisenia

fetida)

14-day LC₅₀
>100 mg/kg

soil[11]

Data not

available

The toxicity of

metazachlor ESA

to earthworms

and other soil

macroorganisms

is unknown.

Soil

Microorganisms

Respiration/Nitrifi

cation Inhibition

Effects observed

at high

concentrations[5]

Data not

available

The impact of

metazachlor ESA

on soil microbial

communities and

their functions

requires

investigation.

Endocrine Disruption Potential
The potential for pesticides and their metabolites to interfere with the endocrine systems of

wildlife and humans is a growing area of concern.[12][13][14] The US Environmental Protection

Agency (EPA) and other regulatory bodies have established screening programs to evaluate

the endocrine-disrupting potential of chemicals.[12][13][14]
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Currently, there is a significant lack of publicly available data on the endocrine-disrupting

properties of metazachlor ESA. Standardized in vitro and in vivo assays are needed to assess

its potential to interact with estrogen, androgen, and thyroid hormone pathways.

Table 4: Endocrine Disruption Potential of Metazachlor ESA - Data Gaps

Assay Endpoint Metazachlor ESA Status

Estrogen Receptor

Binding/Transcriptional

Activation Assay

Agonist/Antagonist Activity Data not available

Androgen Receptor

Binding/Transcriptional

Activation Assay

Agonist/Antagonist Activity Data not available

Steroidogenesis Assay (e.g.,

H295R)

Alterations in Hormone

Production
Data not available

Thyroid Hormone Disruption

Assays

Interference with Thyroid

Hormone Synthesis/Signaling
Data not available

Experimental Protocols
Standardized and validated experimental protocols are essential for generating reliable data for

environmental risk assessment. The following sections outline the methodologies for key

experiments cited or recommended for evaluating the environmental risk of metazachlor ESA.

Environmental Fate Studies
Soil Degradation (OECD 307): This guideline describes laboratory methods to determine the

rate of aerobic and anaerobic transformation of chemicals in soil. The study involves

incubating radiolabeled metazachlor ESA in different soil types under controlled

temperature, moisture, and lighting conditions. Samples are taken at various time points and

analyzed to determine the disappearance of the parent compound and the formation of

transformation products.
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Adsorption/Desorption (OECD 106): This guideline details the batch equilibrium method to

determine the soil adsorption/desorption coefficient (Kd) and the organic carbon-normalized

adsorption coefficient (Koc). Radiolabeled metazachlor ESA is equilibrated with a soil-water

suspension. The concentration of the substance in the aqueous and solid phases is

measured to calculate the adsorption coefficient.

Ecotoxicity Studies
Algal Growth Inhibition Test (OECD 201): This test assesses the effects of a substance on

the growth of freshwater algae. Algal cultures are exposed to a range of concentrations of

metazachlor ESA for 72 hours. The growth rate and yield are measured and compared to

control cultures to determine the EC₅₀ (the concentration causing 50% inhibition of growth).

[2][3][15][16]

Daphnia sp. Acute Immobilisation Test (OECD 202): This study evaluates the acute toxicity

to aquatic invertebrates. Daphnia magna are exposed to various concentrations of

metazachlor ESA for 48 hours. The concentration that causes immobilization in 50% of the

daphnids (EC₅₀) is determined.

Fish Acute Toxicity Test (OECD 203): This test determines the lethal concentration of a

substance to fish. Fish are exposed to a series of concentrations of metazachlor ESA for 96

hours. The concentration that is lethal to 50% of the fish (LC₅₀) is calculated.

Earthworm Acute Toxicity Test (OECD 207): This guideline describes a laboratory test to

assess the acute toxicity of chemicals to earthworms. Earthworms are exposed to artificial

soil treated with different concentrations of metazachlor ESA for 14 days. The LC₅₀ is

determined based on mortality.

Endocrine Disruption Assays
Estrogen Receptor Transcriptional Activation Assay (OECD 455): This in vitro assay uses a

genetically modified cell line to assess the ability of a chemical to bind to and activate the

estrogen receptor.

Androgen Receptor Transcriptional Activation Assay (OECD 458): Similar to the estrogen

receptor assay, this in vitro test evaluates the potential of a chemical to interact with the

androgen receptor.
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H295R Steroidogenesis Assay (OECD 456): This in vitro assay uses a human adrenal

carcinoma cell line (H295R) to assess the effects of a chemical on the production of steroid

hormones, including testosterone and estradiol.[17][18][19][20]

Analytical Methods
EPA Method 535: This method is designed for the determination of chloroacetanilide and

other acetamide herbicide degradates, including ESA metabolites, in drinking water.[8][21]

[22] The method typically involves solid-phase extraction (SPE) to concentrate the analytes

from a water sample, followed by analysis using liquid chromatography-tandem mass

spectrometry (LC-MS/MS).[8][21][22]

Signaling Pathways and Logical Relationships
The following diagrams, generated using Graphviz (DOT language), illustrate key processes

and relationships relevant to the environmental risk assessment of metazachlor ESA.
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Environmental Risk Assessment Workflow for Metazachlor ESA
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Potential Endocrine Disruption Pathways

Conclusion and Future Directions
The environmental risk assessment of metazachlor ESA is a complex process that is currently

hampered by significant data gaps. While it is evident that metazachlor ESA is a persistent

and mobile metabolite that poses a potential risk to water resources, a comprehensive

understanding of its ecotoxicological effects and potential for endocrine disruption is lacking.

Future research should prioritize the following areas:

Generation of robust ecotoxicity data: Standardized acute and chronic toxicity tests on a

diverse range of aquatic and terrestrial organisms are essential to establish reliable

endpoints (LC₅₀, EC₅₀, NOEC) for risk assessment.

Determination of key environmental fate parameters: Accurate measurement of the soil

sorption coefficient (Koc) and degradation rates of metazachlor ESA under various

environmental conditions is crucial for improving the accuracy of environmental exposure

models.

Investigation of endocrine-disrupting potential: A battery of in vitro and in vivo assays should

be employed to thoroughly evaluate the potential of metazachlor ESA to interfere with the

endocrine system.

Elucidation of the mechanism of action: Studies aimed at understanding the molecular

mechanisms of toxicity in non-target organisms will provide a more complete picture of the

potential risks posed by this metabolite.

Addressing these research needs will enable a more comprehensive and accurate

environmental risk assessment of metazachlor ESA, leading to better-informed regulatory

decisions and improved protection of environmental and human health.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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